Cas no 18739-03-2 (1-Bromo-3-(pentafluoroethyl)benzene)

• Product Name: 1-Bromo-3-(pentafluoroethyl)benzene
• CAS No: 18739-03-2
• MF: C₈H₄BrF₅
• MW: 275.013379096985
• MDL: MFCD24386133
• CID: 2842583
• PubChem ID: 54400564
• Update Time: 2025-05-21

1-Bromo-3-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(pentafluoroethyl)benzene
• PS-11444
• VNDBRXJSZAABBZ-UHFFFAOYSA-N
• EN300-716400
• SCHEMBL10291600
• G30278
• SY168396
• DTXSID00711088
• 1-Bromo-3-(perfluoroethyl)benzene
• AKOS024121981
• DTXCID20661834
• 18739-03-2
• MFCD24386133
• 816-195-8
• TAA73903

• MDL： MFCD24386133
• Inchi： 1S/C8H4BrF5/c9-6-3-1-2-5(4-6)7(10,11)8(12,13)14/h1-4H
• InChI Key： VNDBRXJSZAABBZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 273.94165Da
• Monoisotopic Mass: 273.94165Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-3-(pentafluoroethyl)benzene

Recent Advances in the Application of 1-Bromo-3-(pentafluoroethyl)benzene (CAS: 18739-03-2) in Chemical Biology and Pharmaceutical Research

1-Bromo-3-(pentafluoroethyl)benzene (CAS: 18739-03-2) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a bromine atom and a pentafluoroethyl group on a benzene ring, serves as a versatile building block in organic synthesis, particularly in the development of novel bioactive molecules and materials. The electron-withdrawing nature of the pentafluoroethyl group imparts distinct reactivity patterns, making this compound a valuable tool for medicinal chemists and chemical biologists.

Recent studies have explored the use of 1-Bromo-3-(pentafluoroethyl)benzene in the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in drug design, as it can enhance metabolic stability, improve bioavailability, and modulate the physicochemical properties of drug candidates. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to introduce the pentafluoroethylphenyl moiety into complex molecular architectures. These reactions have enabled the efficient synthesis of fluorinated intermediates for potential therapeutic agents targeting various diseases, including cancer and central nervous system disorders.

In the field of materials science, 1-Bromo-3-(pentafluoroethyl)benzene has been utilized as a precursor for the development of advanced fluorinated materials with unique electronic and surface properties. The strong electron-withdrawing effect of the pentafluoroethyl group contributes to the creation of materials with low surface energy, making them suitable for applications in hydrophobic coatings and electronic devices. Recent work has demonstrated the incorporation of this building block into π-conjugated systems, resulting in materials with tunable optoelectronic properties for organic electronics applications.

From a safety and handling perspective, researchers have investigated the stability and reactivity profile of 1-Bromo-3-(pentafluoroethyl)benzene under various conditions. While the compound is generally stable at room temperature, precautions must be taken due to the presence of the reactive bromine substituent. Recent safety studies have provided detailed guidelines for storage and handling, recommending protection from light and moisture to maintain compound integrity. These findings are particularly important for scaling up synthetic processes in pharmaceutical development.

Looking forward, the unique properties of 1-Bromo-3-(pentafluoroethyl)benzene position it as a valuable tool for continued innovation in chemical biology and drug discovery. Ongoing research is exploring its potential in the development of positron emission tomography (PET) tracers, where the fluorine atoms could serve as radiolabeling sites. Additionally, its application in the synthesis of fluorinated liquid crystals and advanced polymeric materials represents another promising direction for future investigation. As synthetic methodologies continue to advance, this compound is likely to play an increasingly important role in the design of next-generation pharmaceuticals and functional materials.